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Compound of Interest

Compound Name: Viniferol D

Cat. No.: B15592546

As your trusted partner in laboratory safety and chemical management, we provide this
guidance to ensure the safe and compliant disposal of Viniferol D. This protocol is designed
for researchers, scientists, and drug development professionals to handle waste containing this
compound responsibly, minimizing environmental impact and ensuring workplace safety.

Viniferol D is a stilbenoid, a type of phenolic compound isolated from Vitis vinifera.[1][2][3] Due
to its chemical nature, it must be treated as hazardous chemical waste. Adherence to these
procedures is critical for regulatory compliance and laboratory safety.

Immediate Safety Precautions & Personal Protective
Equipment (PPE)

Before handling Viniferol D waste, ensure all appropriate engineering controls (e.g., a
chemical fume hood) are in use. The following minimum PPE is required:

o Gloves: Wear double-layered nitrile gloves for incidental contact. For handling pure
compound or concentrated solutions, heavy-duty neoprene or butyl gloves are
recommended.

o Eye Protection: ANSI-approved safety glasses with side shields or chemical splash goggles
are mandatory.

o Lab Coat: A fully buttoned, flame-resistant lab coat must be worn.
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» Respiratory Protection: If there is a risk of aerosolization or if handling outside of a fume
hood, a properly fitted NIOSH-approved respirator is necessary.

Waste Identification and Segregation
Proper segregation is the first step in compliant disposal. Viniferol D waste must never be

disposed of down the sink or in regular trash.[4]

o Waste Stream: Solid Viniferol D and materials contaminated with it are classified as solid
hazardous chemical waste.

o Segregation: Keep Viniferol D waste separate from other waste streams, especially
incompatible materials like oxidizers. Do not mix with aqueous or liquid waste unless it is part
of a solution that will be collected as liquid hazardous waste.

Step-by-Step Disposal Procedures
A. Disposal of Unused/Expired Solid Viniferol D:

o Container: Place the original container with the unused product into a larger, sealable, and
clearly labeled secondary container.

o Labeling: Affix a hazardous waste label to the outer container. Fill out all required
information, including the full chemical name ("Viniferol D"), CAS number (625096-18-6),
and the accumulation start date.

o Storage: Store the container in a designated hazardous waste accumulation area, away from
heat and incompatible chemicals.[5]

¢ Pickup: Arrange for disposal through your institution's Environmental Health & Safety (EHS)
office.[6]

B. Disposal of Contaminated Labware and Debris:

This category includes items such as pipette tips, tubes, gloves, and absorbent paper
contaminated with Viniferol D.
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» Collection: Collect all contaminated solid waste in a designated, puncture-proof, and
sealable container lined with a heavy-duty plastic bag.[4][5]

» Labeling: Clearly label the container with a hazardous waste label, identifying the contents
as "Solid Waste Contaminated with Viniferol D."

o Closure: Keep the container sealed when not in active use.[6]

o Storage & Pickup: Once the container is 90% full, seal it and move it to the designated
hazardous waste accumulation area for EHS pickup.

Data Presentation: Viniferol D Waste Management
Summary

The table below summarizes the key logistical information for the proper disposal of Viniferol D
waste.
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Parameter

Specification

Rationale | Notes

EPA Hazardous Waste Code

D001 (Ignitable), U188
(Phenol)

Generic codes for phenolic
compounds; consult your EHS

for specific institutional codes.

Waste Type

Solid Hazardous Chemical
Waste

Based on the phenolic

structure of Viniferol D.

Primary Container

Puncture-proof, sealable

container with a plastic liner.

Prevents leaks and exposure

to sharp contaminated items.

[4]

Secondary Containment

Required for liquid waste;
recommended for solids in

accumulation areas.

Prevents spills from spreading.

[6]

Container Labeling

EHS-provided Hazardous
Waste Label

Must include full chemical
name, CAS number, and

hazard warnings.

On-Site Accumulation Limit

90 days

Standard accumulation time;

check local regulations.

Disposal Method

Incineration via certified

hazardous waste vendor.

Common method for solid

phenolic waste.[7]

Mandatory Visualization: Disposal Decision

Workflow

The following diagram outlines the logical steps for determining the correct disposal path for

materials associated with Viniferol D.
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Start: Material to be Disposed

Is the material contaminated
with Viniferol D?

Is the waste solid or liquid? Dispose in
general lab trash.

Solid
(e.g., gloves, tips)

Liquid
(e.g., solutions)

Place in designated Place in designated
'Solid Viniferol D Waste' ‘Liquid Phenolic Waste'
container. container.

Ensure container is sealed
and properly labeled.

Move to Hazardous Waste
Accumulation Area.

Request EHS pickup.

Click to download full resolution via product page

Caption: Decision workflow for segregating Viniferol D waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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